Cas no 1261974-76-8 (5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid)

5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an aminocarbonylphenyl substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its bifunctional structure, combining a carboxylic acid moiety with an amide group, which enhances its potential as a versatile intermediate in organic synthesis. The fluorine atom at the 2-position may influence electronic properties and binding interactions, making it valuable for structure-activity relationship studies. Its high purity and well-defined molecular architecture ensure reproducibility in applications such as drug discovery and material science. The compound is typically handled under controlled conditions to maintain stability.

5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid structure

1261974-76-8 structure

Product Name:5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid

CAS No:1261974-76-8

MF:C₁₄H₁₀FNO₃

MW:259.232507228851

MDL:MFCD18320223

CID:2767001

PubChem ID:53226136

Update Time:2025-06-10

5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-Carbamoyl-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 5-(3-AMINOCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
- MFCD18320223
- 5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95%
- DTXSID90689868
- 1261974-76-8
- 5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid
- MDL： MFCD18320223
- Inchi： 1S/C14H10FNO3/c15-12-5-4-9(7-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
- InChI Key： KWOGCUHGVXOJIF-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C(N)=O)C=1

Computed Properties

Exact Mass: 259.06447134Da
Monoisotopic Mass: 259.06447134Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.4Å²

5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327374-5 g	5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95%; .	1261974-76-8	95%	5g	€1159.00	2023-04-26
abcr	AB327374-5g	5-(3-Aminocarbonylphenyl)-2-fluorobenzoic acid, 95%; .	1261974-76-8	95%	5g	€1159.00	2025-04-21